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Compound of Interest

Compound Name: KSCM-5

Cat. No.: B15620087

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of KSCM-5, a novel benzofuran-

2-carboxamide derivative with significant affinity for sigma receptors. KSCM-5, chemically

identified as 3-methyl-N-phenyl-N-(3-(piperidin-1-yl)propyl)benzofuran-2-carboxamide, has

emerged as a potent ligand with potential applications in neuroscience and oncology research.

[1][2] This document details its synthesis, physicochemical characterization, and elucidates its

mechanism of action based on current scientific findings.

Physicochemical Properties and Receptor Affinity
KSCM-5 is a small molecule with a molecular formula of C24H28N2O2 and a molecular weight

of 376.49 g/mol .[3] Its primary biological targets are the sigma-1 (σ1) and sigma-2 (σ2)

receptors, with high binding affinity for both.
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Property Value Reference

Molecular Formula C24H28N2O2 [3]

Molecular Weight 376.49 g/mol [3]

Sigma-1 (σ1) Receptor Affinity

(Ki)
7.8 nM [1][4]

Sigma-2 (σ2) Receptor Affinity

(Ki)
16 nM [1][4]

Selectivity (σ1 over σ2) 2-fold [1][4]

Synthesis of KSCM-5
The synthesis of KSCM-5 is achieved through a multi-step process involving a microwave-

assisted Perkin rearrangement followed by N-alkylation facilitated by a modified Finkelstein

halogen-exchange reaction.[1][2]

Experimental Protocol: Synthesis of 3-methyl-N-phenyl-
N-(3-(piperidin-1-yl)propyl)benzofuran-2-carboxamide
(KSCM-5)
The synthesis of KSCM-5 involves the N-alkylation of the precursor carboxamide (2c) with 1-(3-

iodopropyl)piperidine.[1]

Materials:

3-methyl-N-phenylbenzofuran-2-carboxamide (carboxamide 2c)

1-(3-chloropropyl)piperidine hydrogen chloride

Potassium iodide (KI)

Tetrabutylammonium bromide (TBAB)

Potassium carbonate (K2CO3)
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Sodium hydride (NaH)

Dichloromethane (DCM)

Methanol (MeOH)

Procedure:

In situ generation of 1-(3-iodopropyl)piperidine: A modified Finkelstein reaction is employed.

1-(3-chloropropyl)piperidine hydrogen chloride is reacted with potassium iodide in the

presence of tetrabutylammonium bromide and potassium carbonate to generate the more

reactive 1-(3-iodopropyl)piperidine in situ.[1]

N-alkylation: The anion of the carboxamide (2c), generated by treatment with sodium

hydride, is reacted with the in situ generated 1-(3-iodopropyl)piperidine to yield KSCM-5.[1]

Purification: The crude product is purified using high-performance flash purification with a

silica column, eluting with a dichloromethane/methanol (9:1) solvent system. This yields

KSCM-5 as a light brown paste with a 63% yield.[1]

Modified Finkelstein Reaction

N-Alkylation

1-(3-chloropropyl)piperidine HCl KI, TBAB, K2CO3
Reacts with

1-(3-iodopropyl)piperidine (in situ)
Generates

Reaction Mixture

Adds to

Carboxamide (2c) NaH
Reacts with

Carboxamide Anion
Forms

Adds to
Crude KSCM-5

Yields Flash Purification
(DCM/MeOH 9:1)

Undergoes Pure KSCM-5
(Light brown paste)

Results in
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Diagram 1: Synthesis Workflow of KSCM-5

Characterization of KSCM-5
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The structural identity and purity of the synthesized KSCM-5 are confirmed through various

analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
The 1H and 13C NMR spectra provide detailed information about the molecular structure of

KSCM-5.
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1H NMR (300 MHz, CDCl3) δ (ppm) 13C NMR (300 MHz, CDCl3) δ (ppm)

1.36–1.56 (m, 6H) 9.1

1.82–1.92 (qt, J = 7.58 Hz, 2H) 24.5

2.31–2.36 (m, 6H) 25.3

2.34 (s, 3H) 26.0

3.90–3.95 (t, J = 7.64 Hz, 2H) 49.0

7.03–7.05 (d, J = 8.03 Hz, 1H) 54.6

7.11– 7.26 (m, 7H) 56.6

7.43–7.45 (d, J = 6.85 Hz, 1H) 111.4

120.3

121.2

122.6

126.2

126.7

127.0

128.9

129.0

142.8

144.4

153.4

161.5

Source:[1][4]

Mass Spectrometry (MS)
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High-resolution mass spectrometry (HRMS) confirms the molecular weight of KSCM-5.

Calculated [M+H]+: 377.2229

Observed [M+H]+: 377.2227

Source:[4]

Mechanism of Action and Biological Effects
KSCM-5 exerts its biological effects primarily through its interaction with sigma receptors,

which are highly expressed in the central nervous system and various peripheral tissues.[4]

These receptors are located at the mitochondrial-associated endoplasmic reticulum membrane

(MAM), a critical subcellular domain for cellular signaling and metabolism.[4][5]

The binding of KSCM-5 to sigma receptors can modulate several downstream cellular

processes. Notably, KSCM-5 has been shown to decrease cell viability, with a more potent

effect compared to its analogs, KSCM-1 and KSCM-11.[4] This effect is likely attributed to its

high affinity for both sigma-1 and sigma-2 receptors.[4] The absence of methoxy groups on the

benzofuran ring of KSCM-5, in contrast to its analogs, results in significantly increased affinity

at both receptor subtypes.[4]

Furthermore, the interaction of KSCM-5 with sigma receptors at the MAM can influence

mitochondrial metabolic regulation and steroidogenesis.[4][5]
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Diagram 2: Proposed Signaling Pathway of KSCM-5

Experimental Protocols: Characterization
Radioligand Binding Assays
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Objective: To determine the binding affinity (Ki) of KSCM-5 for sigma-1 and sigma-2 receptors.

Protocol for Sigma-1 Receptor Binding:

Tissue Preparation: Rat brain homogenates are used as the source of sigma-1 receptors.

Radioligand:--INVALID-LINK---pentazocine is used to label the sigma-1 receptors.

Reference Compound: Haloperidol serves as the reference compound for competition

binding.

Assay Conditions: The assay is performed in a sigma-binding buffer.

Data Analysis: The affinity (Ki) is determined from nonlinear regression of radioligand

competition binding isotherms, with IC50 values calculated and converted to Ki using the

Cheng-Prusoff equation.[4]

Protocol for Sigma-2 Receptor Binding:

Cell Line: PC12 cells are used as the source of sigma-2 receptors.

Radioligand: [3H]1,3-di(2-tolyl)guanidine is used to label the sigma-2 receptors.

Reference Compound: Haloperidol is used as the reference compound.

Assay Conditions: The assay is performed in a sigma-binding buffer.

Data Analysis: Similar to the sigma-1 assay, Ki values are determined from competition

binding curves.[4]

Conclusion
KSCM-5 is a potent, dual-ligand for sigma-1 and sigma-2 receptors, synthesized through a

robust and efficient chemical process. Its detailed characterization provides a solid foundation

for its use as a pharmacological tool to investigate the roles of sigma receptors in cellular

function and disease. The high affinity of KSCM-5 and its demonstrated effects on cell viability

and mitochondrial function make it a compound of significant interest for further research and

potential therapeutic development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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